Cas no 73148-21-7 (8-Nitroquinoxalin-2(1H)-one)

• Product Name: 8-Nitroquinoxalin-2(1H)-one
• CAS No: 73148-21-7
• MF: C₈H₅N₃O₃
• MW: 191.143601179123
• CID: 1038534
• PubChem ID: 73994933
• Update Time: 2025-10-28

8-Nitroquinoxalin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 8-Nitroquinoxalin-2(1H)-one
• 8-nitro-1H-quinoxalin-2-one
• 73148-21-7
• 8-nitro-2,3-dihydroquinoxalin-2-one
• 8-nitroquinoxalin-2(3H)-one

• MDL： MFCD23140967
• Inchi： 1S/C8H5N3O3/c12-7-4-9-5-2-1-3-6(11(13)14)8(5)10-7/h1-3H,4H2
• InChI Key： XARDKOSMBIPEIA-UHFFFAOYSA-N
• SMILES： O=C1CN=C2C=CC=C(C2=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 191.03309103g/mol
• Monoisotopic Mass: 191.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 87.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 8-Nitroquinoxalin-2(1H)-one

8-Nitroquinoxalin-2(1H)-one: A Comprehensive Overview

8-Nitroquinoxalin-2(1H)-one, also known by its CAS number 73148-21-7, is a highly intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique quinoxaline skeleton with a nitro group at the 8-position and a ketone at the 2-position, exhibits a wide range of biological activities and potential applications. Recent advancements in synthetic methodologies and bioactivity studies have further highlighted its significance in drug discovery and material synthesis.

The quinoxaline core of 8-Nitroquinoxalin-2(1H)-one is a well-known heterocyclic structure that serves as a scaffold for numerous bioactive molecules. The introduction of the nitro group at the 8-position imparts additional electronic and steric properties, enhancing its reactivity and biological potency. This compound has been extensively studied for its potential as an antitumor agent, where it demonstrates selective cytotoxicity against various cancer cell lines. Recent research has elucidated its mechanism of action, which involves interference with key cellular pathways such as apoptosis regulation and DNA repair processes.

In addition to its antitumor properties, 8-Nitroquinoxalin-2(1H)-one has shown promising results in antimicrobial studies. Its ability to inhibit bacterial and fungal growth has been attributed to its unique structure, which allows for interactions with cellular membranes and essential enzymes. This makes it a potential candidate for the development of novel antibiotics, particularly in light of the growing threat of antibiotic resistance.

The synthesis of 8-Nitroquinoxalin-2(1H)-one has also been a focal point of recent research efforts. Traditional methods often involve multi-step reactions with low yields, but advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes. For instance, the use of microwave-assisted synthesis has significantly improved reaction times and product purity, making large-scale production more feasible.

Beyond its biological applications, 8-Nitroquinoxalin-2(1H)-one has found utility in materials science as well. Its aromaticity and conjugated system make it an attractive candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent studies have explored its potential as a building block for constructing advanced materials with tailored electronic properties.

Looking ahead, the continued exploration of 8-Nitroquinoxalin-2(1H)-one is expected to yield further insights into its therapeutic potential and practical applications. Collaborative efforts between chemists, biologists, and material scientists are likely to drive innovation in this area, paving the way for groundbreaking discoveries.